Cas no 1909348-50-0 (Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate)

• Product Name: Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate
• CAS No: 1909348-50-0
• MF: C₈H₁₀ClNO₅S
• MW: 267.686700344086
• MDL: MFCD29906804
• CID: 4629537
• PubChem ID: 122163235
• Update Time: 2025-06-09

Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate
• tert-butyl 5-chlorosulfonyl-1,2-oxazole-3-carboxylate
• Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate

• MDL： MFCD29906804
• Inchi： 1S/C8H10ClNO5S/c1-8(2,3)14-7(11)5-4-6(15-10-5)16(9,12)13/h4H,1-3H3
• InChI Key： NQZIBBMYJCWPHS-UHFFFAOYSA-N
• SMILES： ClS(C1=CC(C(=O)OC(C)(C)C)=NO1)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 369
• XLogP3: 1.9
• Topological Polar Surface Area: 94.8

Additional information on Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate

Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate: A Comprehensive Overview

Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate, also known by its CAS number 1909348-50-0, is a compound of significant interest in the fields of organic chemistry and materials science. This compound is characterized by its unique structure, which combines a tert-butyl group with a chlorosulfonyl-substituted oxazole ring. The oxazole moiety, a five-membered heterocyclic compound containing one oxygen and one nitrogen atom, is a key feature of this molecule, contributing to its versatile chemical properties.

The synthesis of Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate involves a series of well-established organic reactions. Typically, the process begins with the preparation of the oxazole ring through cyclization reactions, followed by the introduction of the chlorosulfonyl group via substitution or addition mechanisms. The tert-butyl group is introduced as an ester substituent, which not only enhances the stability of the molecule but also facilitates further functionalization in downstream applications.

Recent studies have highlighted the potential of Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate in various applications. One notable area is its use as an intermediate in the synthesis of advanced materials. For instance, researchers have explored its role in the development of high-performance polymers and coatings. The chlorosulfonyl group imparts unique electronic properties to the molecule, making it suitable for applications in electronics and optoelectronics.

In addition to its material science applications, this compound has shown promise in biological systems. Preliminary studies suggest that it may exhibit bioactivity against certain pathogens, making it a potential candidate for drug development. However, further research is required to fully understand its pharmacokinetics and toxicity profile.

The structural versatility of Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate also makes it an attractive substrate for catalytic transformations. Recent advancements in catalytic chemistry have enabled efficient modifications of this compound, leading to novel derivatives with enhanced properties. These derivatives are being investigated for their potential use in sensors and diagnostic tools.

In conclusion, Tert-butyl 5-(chlorosulfonyl)-1,2-oxazole-3-carboxylate (CAS No. 1909348-50-0) is a multifaceted compound with a wide range of potential applications. Its unique structure and reactivity make it a valuable tool in both academic research and industrial development. As ongoing studies continue to uncover new insights into its properties and uses, this compound is poised to play an increasingly important role in various scientific disciplines.